Cas no 2231664-81-4 (O2-tert-butyl O5-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate)

• Product Name: O2-tert-butyl O5-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate
• CAS No: 2231664-81-4
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5290845
• Update Time: 2026-03-10

O2-tert-butyl O5-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl 5-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate
• O2-tert-butyl O5-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-7-8-5-9(14)6-13(8,4)10(15)16/h8-9H,5-7H2,1-4H3,(H,15,16)/t8-,9-,13+/m0/s1
• InChI Key： OVJGJNKFTSPSTA-MWODSPESSA-N
• SMILES： [C@]12([H])C[C@]([H])([C@](C)(C(O)=O)C1)CN2C(OC(C)(C)C)=O

Additional information on O2-tert-butyl O5-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate

O2-tert-butyl O5-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 2231664-81-4, commonly referred to as O₂-tert-butyl O₅-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and stereochemistry, which play pivotal roles in its biological activity and potential applications.

The bicyclo[2.2.1]heptane framework is a well-known structural motif in organic chemistry, often associated with compounds exhibiting bioactive properties. The stereochemistry of the compound, specifically the (1S,4R,5R) configuration, is critical in determining its interactions with biological systems. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural variations can significantly impact efficacy and selectivity.

The substituents on the bicyclic core—namely the tert-butyl and methyl groups—contribute to the compound's physical and chemical properties. The tert-butyl group introduces steric bulk, which can influence both the solubility and stability of the molecule. Meanwhile, the methyl group adds a degree of flexibility and electronic modulation to the structure. These features make the compound a promising candidate for further exploration in drug discovery pipelines.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. For instance, molecular docking studies have revealed potential binding affinities with G-protein coupled receptors (GPCRs), which are key therapeutic targets for numerous diseases. These findings underscore the compound's potential as a lead molecule in the development of novel therapeutics.

In addition to its pharmacological implications, the synthesis of O₂-tert-butyl O₅-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate has been optimized through innovative synthetic methodologies. Researchers have employed enantioselective catalysis and advanced coupling reactions to achieve high yields and enantiomeric purity. These techniques not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

The application of this compound extends beyond pharmacology into materials science. Its unique structure has been explored for use in self-assembling monolayers and nanomaterials, where stereochemistry plays a crucial role in determining surface properties and functionality. This dual applicability highlights the versatility of the compound across diverse scientific domains.

Looking ahead, ongoing research is focused on elucidating the mechanistic details of this compound's interactions with biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential. Moreover, advancements in artificial intelligence-driven drug discovery are anticipated to accelerate the optimization process for this compound.

In conclusion, O₂-tert-butyl O₅-methyl (1S,4R,5R)-2-azabicyclo[2.2.1]heptane-2,5-dicarboxylate stands at the intersection of cutting-edge chemistry and biotechnology. Its distinctive structure and promising biological profile position it as a valuable asset in both academic research and industrial applications.